Cas no 104618-18-0 (Cyclohexanol, 4-(hexahydro-1H-azepin-1-yl)-)

• Product Name: Cyclohexanol, 4-(hexahydro-1H-azepin-1-yl)-
• CAS No: 104618-18-0
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 1148771
• Update Time: 2024-07-27

Cyclohexanol, 4-(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(hexahydro-1H-azepin-1-yl)-

• Inchi： 1S/C12H23NO/c14-12-7-5-11(6-8-12)13-9-3-1-2-4-10-13/h11-12,14H,1-10H2
• InChI Key： GIGISQYCOSTTCZ-UHFFFAOYSA-N
• SMILES： C1(O)CCC(N2CCCCCC2)CC1

Computed Properties

• Exact Mass: 197.17809

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 300.3±35.0 °C(Predicted)
• PSA: 23.47
• pka: 15.23±0.40(Predicted)